Cas no 102207-76-1 (2-Pyrimidinamine,4-[2-[bis(2-methylpropyl)amino]ethoxy]-)
102207-76-1 structure
Product Name:2-Pyrimidinamine,4-[2-[bis(2-methylpropyl)amino]ethoxy]-
CAS No:102207-76-1
MF:C14H26N4O
MW:266.382442951202
CID:182771
PubChem ID:3025153
Update Time:2025-04-19
2-Pyrimidinamine,4-[2-[bis(2-methylpropyl)amino]ethoxy]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrimidinamine,4-[2-[bis(2-methylpropyl)amino]ethoxy]-
- 4-[2-[bis(2-methylpropyl)amino]ethoxy]pyrimidin-2-amine
- 2-Amino-4-(2-diisobutylaminoethoxy)pyrimidine
- DTXSID40144795
- 102207-76-1
- Pyrimidine, 2-amino-4-(2-diisobutylaminoethoxy)-
- OR-1578
- BRN 0194396
- 2-Amino-4-di-isobutylaminoethoxypyrimidine
-
- Inchi: 1S/C14H26N4O/c1-11(2)9-18(10-12(3)4)7-8-19-13-5-6-16-14(15)17-13/h5-6,11-12H,7-10H2,1-4H3,(H2,15,16,17)
- InChI Key: PCQHIQNBBCVCED-UHFFFAOYSA-N
- SMILES: O(C1C=CN=C(N)N=1)CCN(CC(C)C)CC(C)C
Computed Properties
- Exact Mass: 266.21088
- Monoisotopic Mass: 266.210661
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 8
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.3
- XLogP3: 2.9
Experimental Properties
- Density: 1.029
- Boiling Point: 415.3°Cat760mmHg
- Flash Point: 205°C
- Refractive Index: 1.52
- PSA: 64.27
- LogP: 2.63280
2-Pyrimidinamine,4-[2-[bis(2-methylpropyl)amino]ethoxy]- Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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